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Compound of Interest

Compound Name: SHP844

Cat. No.: B15073157 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the safe and compliant disposal of SHP844,

a SHP2 inhibitor used in research. Adherence to these procedures is essential to minimize

risks and ensure a safe laboratory environment.

As a specific Safety Data Sheet (SDS) for SHP844 is not publicly available, these guidelines

are based on best practices for the disposal of research-grade small molecule inhibitors. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific protocols and regulatory requirements.

Immediate Safety and Handling
Before disposal, ensure that all personnel handling SHP844 are familiar with its potential

hazards. While detailed toxicological data is not widely published, it should be handled with the

standard precautions for a novel bioactive compound.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Safety glasses or goggles are required at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential.

Body Protection: A lab coat must be worn.
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Disposal Procedures for SHP844
The primary principle for the disposal of SHP844 is to treat it as hazardous chemical waste.

Under no circumstances should SHP844 or its solutions be disposed of down the drain.

Step-by-Step Disposal Protocol:

Waste Segregation:

Solid Waste: Collect pure SHP844 powder, contaminated personal protective equipment

(gloves, etc.), and weighing papers in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Solutions containing SHP844 should be collected in a separate, sealed, and

labeled hazardous liquid waste container. Do not mix with other incompatible waste

streams.

Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of

in a designated sharps container for chemical waste.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name ("SHP844"), the primary hazard (e.g., "Chemical Waste," "Toxic"), and the

accumulation start date.

Storage:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Waste Pickup:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed chemical waste disposal contractor.

Quantitative Data Summary for Disposal
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In the absence of a specific SDS, quantitative disposal limits are not available. The following

table provides qualitative guidelines for the proper segregation and disposal of SHP844 waste.

Waste Type Container Type Disposal Notes

Solid SHP844
Labeled, sealed, chemical-

resistant container

For collection of unused or

expired pure compound.

Contaminated Solids
Labeled, sealed, chemical-

resistant bag or container

Includes gloves, weighing

paper, and other disposable

lab supplies that have come

into direct contact with

SHP844.

Liquid Solutions
Labeled, sealed, chemical-

resistant bottle

For collection of all solutions

containing SHP844. Specify

solvent on the label. Do not

mix with incompatible solvents.

Contaminated Sharps
Puncture-resistant sharps

container for chemical waste

For needles, syringes, and

other sharps contaminated

with SHP844.

Experimental Protocols
As this document focuses on disposal, detailed experimental protocols for the use of SHP844
are not included. Please refer to relevant research publications for methodologies related to its

application as a SHP2 inhibitor.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with SHP844.
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Material Contaminated
with SHP844 Is it a sharp?

Is it a liquid?
No

Chemical Sharps WasteYes

Solid Chemical Waste
(e.g., gloves, powder)No

Liquid Chemical Waste
(solutions)

Yes Collect in Designated,
Labeled Container

Store in Secure
Waste Area

Dispose via Institutional
EHS Procedures

Click to download full resolution via product page

To cite this document: BenchChem. [Proper Disposal of SHP844: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073157#shp844-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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